2-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)benzamide

• IUPAC Name: 2-methyl-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C18H18N2O2/c1-12-5-3-4-6-15(12)18(22)19-14-8-9-16-13(11-14)7-10-17(21)20(16)2/h3-6,8-9,11H,7,10H2,1-2H3,(H,19,22)
• InChI Key: YNLNLAXUOMINDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

The compound “2-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)benzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving “2-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)benzamide” are not well-documented.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Structural Elucidation : The reaction of anthranilamides with levulinic acids leads to the synthesis of quinazoline derivatives, showcasing the versatility of quinoline compounds in synthetic chemistry (Yamato & Takeuchi, 1982).
• Development of Fluorescent Anion Sensors : Quinoline derivatives have been used to develop fluorescent anion sensors that operate efficiently in aqueous environments, demonstrating the potential of quinoline-based compounds in analytical chemistry (Dorazco‐González et al., 2014).

Biological Applications

• Potential Radioligands for Imaging : Quinoline-2-carboxamide derivatives have been labeled for potential use as radioligands in imaging peripheral benzodiazepine receptors, indicating the role of quinoline compounds in developing diagnostic tools (Matarrese et al., 2001).
• Antibacterial Activities : Certain quinoline derivatives have been synthesized and shown to possess potent antibacterial activity, highlighting their potential as therapeutic agents (Murthy et al., 2011).

Material Science and Catalysis

• Ethylene Oligomerization Catalysts : Nickel complexes bearing quinoline-related benzamide derivatives have been explored for their catalytic performance in ethylene oligomerization, demonstrating the application of quinoline derivatives in industrial chemistry (Wang, Shen, & Sun, 2009).

Future Directions

Future research on “2-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)benzamide” could focus on elucidating its synthesis process, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would provide a more comprehensive understanding of the compound.